Cas no 13389-17-8 (Inosine,8-(dimethylamino)- (8CI,9CI))

Inosine,8-(dimethylamino)- (8CI,9CI) structure
13389-17-8 structure
Product Name:Inosine,8-(dimethylamino)- (8CI,9CI)
CAS No:13389-17-8
MF:C12H17N5O5
MW:311.293882131577
CID:225783
PubChem ID:135487939
Update Time:2025-04-19

Inosine,8-(dimethylamino)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Inosine,8-(dimethylamino)- (8CI,9CI)
    • 8-(dimethylamino)-9-pentofuranosyl-3,9-dihydro-6h-purin-6-one
    • 8-(dimethylamino)inosine
    • 8-Dimethylamino-inosin
    • 8-dimethylamino-inosine
    • AC1L6FW3
    • AC1Q6MW8
    • AR-1H4059
    • NSC103792
    • Oprea1_068891
    • 13389-17-8
    • NSC-103792
    • DTXSID70295668
    • Inchi: 1S/C12H17N5O5/c1-16(2)12-15-6-9(13-4-14-10(6)21)17(12)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,18-20H,3H2,1-2H3,(H,13,14,21)
    • InChI Key: YNXIJOYYBJOOJH-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C2=C(C(NC=N2)=O)N=C1N(C)C)O)O

Computed Properties

  • Exact Mass: 311.12311
  • Monoisotopic Mass: 311.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.6
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.83
  • Boiling Point: 659.8°C at 760 mmHg
  • Flash Point: 352.8°C
  • Refractive Index: 1.786
  • PSA: 132.44
  • LogP: -2.20290
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